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Compound of Interest

Compound Name: Olivine

Cat. No.: B12688019

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the identification and differentiation of
olivine and pyroxene minerals in hand samples. Accurate mineral identification is a
foundational skill in various scientific disciplines, underpinning the characterization of
geological materials and informing a wide range of research applications. This document
outlines the key diagnostic properties of each mineral group and presents a systematic
approach to their distinction.

Introduction

Olivine and pyroxene are both common rock-forming silicate minerals, particularly abundant in
mafic and ultramafic igneous rocks. Due to their frequent coexistence and sometimes similar
appearance, distinguishing between them in hand samples can be challenging. However, a
careful examination of their physical properties, particularly cleavage, crystal habit, color, and
hardness, allows for reliable identification.

Physical and Optical Properties

A direct comparison of the key physical properties of olivine and pyroxene is the most effective
method for their differentiation in hand samples. The following table summarizes these
properties.
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Property Olivine Pyroxene
) ) Generally dark green to black,
Typically olive-green to ]
Color ) but can also be light green,
yellowish-green or brown.[1][2] )
brown, or white.[3][4]
Vitreous; can sometimes
Luster Vitreous (glassy).[1][5] appear metallic in dark-colored

specimens.[4]

Hardness (Mohs) 6.5 - 7.0[1][2] 5.0 - 7.0[3]
Specific Gravity 3.2-4.4]1] 3.0-4.0[3]
Two good cleavages
Poor to absent, exhibits intersecting at nearly right
Cleavage

conchoidal fracture.[2][6]

angles (approx. 87° and 93°).
[31[4]

Crystal Habit

Typically granular masses or
rounded grains; can form

short, stubby crystals.[6]

Stubby prismatic crystals, often
with a nearly square cross-

section.[3]

Readily alters to reddish-brown

Can alter to amphibole

Alteration iddingsite or greenish o ]
] (uralitization), chlorite, or talc.
serpentine.[2][7]
) White, greenish-white, or gray.
Streak White or colorless.[2][6]

[4]

Experimental Protocols for Hand Sample

Identification

A systematic examination of a hand sample is crucial for accurate mineral identification. The

following protocol outlines the steps to distinguish olivine from pyroxene.

3.1 Macroscopic Examination

e Color Assessment: Observe the overall color of the mineral. Olivine is characteristically

olive-green.[1] Pyroxenes have a broader color range but are often dark green to black.[3]
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» Luster Evaluation: Examine the way the mineral reflects light. Both minerals have a vitreous
(glassy) luster.[1][5]

o Crystal Form and Habit Analysis: If distinct crystals are visible, note their shape. Pyroxene
often forms short, stubby prisms with a squarish cross-section.[3] Olivine typically occurs as
granular masses or rounded grains.[6]

3.2 Physical Properties Testing

e Hardness Test: Attempt to scratch a fresh surface of the mineral with a common object of
known hardness. A steel knife blade has a hardness of about 5.5, and a quartz crystal has a
hardness of 7. Olivine (6.5-7) and most pyroxenes (5-7) will scratch glass and a steel knife.

[1][3]

o Cleavage and Fracture Examination: This is the most critical step. Use a hand lens to
carefully inspect the mineral for flat, reflective surfaces that indicate cleavage.

o Pyroxene: Look for two distinct sets of cleavage planes that intersect at nearly a 90-
degree angle. This will often give the mineral a blocky or step-like appearance on broken
surfaces.[3][4]

o Olivine: Olivine has poor cleavage, so it will typically break with an irregular, curved
(conchoidal) fracture, similar to quartz.[2][6]

o Streak Test: Rub the mineral across an unglazed porcelain plate and observe the color of the
powdered streak. Olivine has a white or colorless streak.[2][6] Pyroxene's streak is typically
white, greenish-white, or gray.[4]

3.3 Observation of Alteration Products

Examine the sample for any signs of weathering or alteration. The presence of reddish-brown
iddingsite or a waxy, greenish serpentine can be indicative of altered olivine.[2][7]

Visualizing the Identification Process

The following diagrams illustrate the logical workflow for distinguishing olivine from pyroxene in
hand samples.
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Caption: A flowchart of the key steps in distinguishing olivine from pyroxene.

Conclusion

The accurate differentiation of olivine and pyroxene in hand samples is achievable through a
systematic evaluation of their distinct physical properties. While color and crystal habit provide
initial clues, the definitive diagnostic feature is the presence of two good cleavages at nearly
right angles in pyroxene, contrasted with the poor cleavage and conchoidal fracture of olivine.
By following the protocols outlined in this guide, researchers and scientists can confidently
identify these important rock-forming minerals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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